Cas no 18843-01-1 (Deacetyl asperuloside)

• Product Name: Deacetyl asperuloside
• CAS No: 18843-01-1
• MF: C₁₆H₂₀O₁₀
• MW: 372.324006080627
• CID: 2065572
• PubChem ID: 102285672
• Update Time: 2025-04-21

Deacetyl asperuloside Chemical and Physical Properties

Names and Identifiers

• Deacetyl asperuloside
• Deacetylasperulosid
• deacetylasperuloside
• GLUCOPYRANOSIDE, 2A.ALPHA.,4A.ALPHA.,5.BETA.,7B.ALPHA.-TETRAHYDRO-4-(HYDROXYMETHYL)-1-OXO-2,6-DIOXA-1H-CYCLOPENT(CD)INDEN-5-YL, .BETA.-D-
• 18843-01-1
• 1H-2,6-Dioxacyclopent(cd)inden-1-one, 5-(beta-D-glucopyranosyloxy)-2a,4a,5,7b-tetrahydro-4-(hydroxymethyl)-, (2ar-(2aalpha,4aalpha,5alpha,7balpha))-
• I00OYO0O0G
• 1H-2,6-DIOXACYCLOPENT(CD)INDEN-1-ONE, 5-(.BETA.-D-GLUCOPYRANOSYLOXY)-2A,4A,5,7B-TETRAHYDRO-4-(HYDROXYMETHYL)-, (2AR-(2A.ALPHA.,4A.ALPHA.,5.ALPHA.,7B.ALPHA.))-
• UNII-I00OYO0O0G
• Glucopyranoside, 2aalpha,4aalpha,5beta,7balpha-tetrahydro-4-(hydroxymethyl)-1-oxo-2,6-dioxa-1H-cyclopent(cd)inden-5-yl, beta-D-
• 1H-2,6-Dioxacyclopent(cd)inden-1-one, 5-(beta-D-glucopyranosyloxy)-2a,4a,5,7b-tetrahydro-4-(hydroxymethyl)-, (2aR,4aS,5S,7bS)-
• 1H-2,6-DIOXACYCLOPENT(CD)INDEN-1-ONE, 5-(.BETA.-D-GLUCOPYRANOSYLOXY)-2A,4A,5,7B-TETRAHYDRO-4-(HYDROXYMETHYL)-, (2AR,4AS,5S,7BS)-

• Inchi： 1S/C16H20O10/c17-2-5-1-7-10-6(14(22)24-7)4-23-15(9(5)10)26-16-13(21)12(20)11(19)8(3-18)25-16/h1,4,7-13,15-21H,2-3H2
• InChI Key： BDLDISNCZVBVKG-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OC2C3C4C(C=C3CO)OC(C4=CO2)=O)O1

Computed Properties

• Exact Mass: 372.10564683Da
• Monoisotopic Mass: 372.10564683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.33
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds